![molecular formula C17H20Cl2N2O3S B267805 4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide](/img/structure/B267805.png)
4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide
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Overview
Description
4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide, also known as DCBE, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine.
Scientific Research Applications
4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide has been studied for its potential use as a therapeutic agent in the treatment of cancer, diabetes, and Alzheimer's disease. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been studied for its ability to regulate blood glucose levels in diabetic mice. Additionally, this compound has been shown to have neuroprotective effects in a mouse model of Alzheimer's disease.
Mechanism of Action
The mechanism of action of 4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is involved in tumor growth and survival. This compound has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell proliferation and survival. In diabetic mice, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a role in glucose metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit cell migration and invasion. This compound has also been shown to decrease tumor growth in vivo. In diabetic mice, this compound has been shown to decrease blood glucose levels and improve insulin sensitivity. Additionally, this compound has been shown to improve cognitive function in a mouse model of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. This compound has also been shown to have low toxicity in vitro and in vivo. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer to cells or animals. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in a clinical setting are not yet known.
Future Directions
There are several future directions for research on 4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the exploration of this compound's potential as a therapeutic agent for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, more research is needed to understand the mechanism of action of this compound and to determine its safety and efficacy in humans.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound with potential applications in the field of medicine. This compound has been studied for its ability to inhibit tumor growth, regulate blood glucose levels, and improve cognitive function. While this compound has several advantages for lab experiments, it also has limitations, and more research is needed to understand its mechanism of action and potential as a therapeutic agent.
Synthesis Methods
4-{2-[(3,5-Dichloro-4-ethoxybenzyl)amino]ethyl}benzenesulfonamide can be synthesized by reacting 3,5-dichloro-4-ethoxybenzylamine with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white solid with a melting point of approximately 150-155°C.
properties
Molecular Formula |
C17H20Cl2N2O3S |
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Molecular Weight |
403.3 g/mol |
IUPAC Name |
4-[2-[(3,5-dichloro-4-ethoxyphenyl)methylamino]ethyl]benzenesulfonamide |
InChI |
InChI=1S/C17H20Cl2N2O3S/c1-2-24-17-15(18)9-13(10-16(17)19)11-21-8-7-12-3-5-14(6-4-12)25(20,22)23/h3-6,9-10,21H,2,7-8,11H2,1H3,(H2,20,22,23) |
InChI Key |
WHNDRTYJGRKQFJ-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1Cl)CNCCC2=CC=C(C=C2)S(=O)(=O)N)Cl |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)CNCCC2=CC=C(C=C2)S(=O)(=O)N)Cl |
Origin of Product |
United States |
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